Cas no 90944-48-2 (Benzenamine, 2-bromo-N,N-diethyl-)
90944-48-2 structure
Product Name:Benzenamine, 2-bromo-N,N-diethyl-
CAS No:90944-48-2
MF:C10H14BrN
MW:228.128861904144
CID:788253
PubChem ID:11959035
Update Time:2025-04-19
Benzenamine, 2-bromo-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-bromo-N,N-diethyl-
- 2-bromo-N,N-diethylaniline
- AKOS017459029
- 90944-48-2
- SCHEMBL11718321
- DTXSID60474763
-
- Inchi: 1S/C10H14BrN/c1-3-12(4-2)10-8-6-5-7-9(10)11/h5-8H,3-4H2,1-2H3
- InChI Key: JVJKMLRIMWPFHK-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N(CC)CC
Computed Properties
- Exact Mass: 227.03096g/mol
- Monoisotopic Mass: 227.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 2-bromo-N,N-diethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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